Cas no 6974-25-0 (2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid)

• Product Name: 2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid
• CAS No: 6974-25-0
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 510678
• PubChem ID: 229421
• Update Time: 2025-05-25

2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Quinazolinecarboxylicacid, 2,4-diamino-5,6,7,8-tetrahydro-
• 2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid
• 2,4-diamino-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
• 2,4-Diamino-5,6,7,8-tetrahydro-chinazolin-6-carbonsaeure
• 2,4-diamino-5,6,7,8-tetrahydro-quinazoline-6-carboxylic acid
• AC1L5H9S
• AC1Q5UPV
• AR-1D3397
• NSC23115
• 6974-25-0
• AKOS017344565
• NSC-23115
• DTXSID70281809
• CS-0312361

• Inchi： 1S/C9H12N4O2/c10-7-5-3-4(8(14)15)1-2-6(5)12-9(11)13-7/h4H,1-3H2,(H,14,15)(H4,10,11,12,13)
• InChI Key： GDKLVDMQUXYRHW-UHFFFAOYSA-N
• SMILES： OC(C1CC2=C(N)N=C(N)N=C2CC1)=O

Computed Properties

• Exact Mass: 208.09616
• Monoisotopic Mass: 208.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.492
• Boiling Point: 590.3°Cat760mmHg
• Flash Point: 310.8°C
• Refractive Index: 1.697
• PSA: 115.12
• LogP: 0.99290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid

Comprehensive Overview of 2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid (CAS No. 6974-25-0)

2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid (CAS No. 6974-25-0) is a specialized quinazoline derivative with significant potential in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to a class of heterocyclic compounds known for their diverse biological activities. Researchers are increasingly interested in its structural properties, which make it a promising candidate for drug development, particularly in targeting enzymes and receptors involved in metabolic pathways.

The quinazoline core of this compound is a key feature, contributing to its ability to interact with biological systems. Recent studies highlight its relevance in medicinal chemistry, where it serves as a scaffold for designing inhibitors of folate metabolism, a hot topic in cancer research. With the growing demand for novel therapeutics, 6974-25-0 has garnered attention for its potential applications in precision medicine and targeted drug delivery systems.

In the context of AI-driven drug discovery, 2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid is frequently discussed in computational chemistry forums. Machine learning models are being trained to predict its binding affinities, a trend aligned with the rise of digital chemistry platforms. This intersection of cheminformatics and traditional lab research underscores its importance in modern scientific workflows.

From a synthetic perspective, the compound’s carboxylic acid moiety offers versatility for further derivatization, making it valuable for structure-activity relationship (SAR) studies. Its stability under physiological conditions is another area of investigation, especially for researchers exploring oral bioavailability—a critical factor in drug design. These attributes position 6974-25-0 as a compound of interest in both academic and industrial settings.

Environmental and green chemistry considerations are also shaping the discourse around this molecule. As sustainability becomes a priority, synthetic routes for 2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid are being optimized to reduce waste and energy consumption. This aligns with broader industry trends toward eco-friendly synthesis, a topic frequently searched by professionals in the field.

In summary, CAS No. 6974-25-0 represents a multifaceted tool for researchers tackling challenges in drug development, computational biology, and sustainable chemistry. Its unique structure and adaptability ensure its continued relevance in cutting-edge scientific endeavors.